molecular formula C15H14ClNO3 B2916370 Methyl 4-[(5-chloro-2-hydroxybenzyl)amino]benzoate CAS No. 1097148-66-7

Methyl 4-[(5-chloro-2-hydroxybenzyl)amino]benzoate

Cat. No. B2916370
CAS RN: 1097148-66-7
M. Wt: 291.73
InChI Key: CMVPPKFGLUSYRY-UHFFFAOYSA-N
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Description

“Methyl 4-[(5-chloro-2-hydroxybenzyl)amino]benzoate” is a chemical compound with the molecular formula C15H14ClNO3 and a molecular weight of 291.73 . It is used in biochemical research .


Molecular Structure Analysis

The molecular structure of “Methyl 4-[(5-chloro-2-hydroxybenzyl)amino]benzoate” consists of a benzene ring with a methyl ester group, an amino group, and a chloro group . The exact spatial configuration of these groups could not be found in the available resources.


Physical And Chemical Properties Analysis

“Methyl 4-[(5-chloro-2-hydroxybenzyl)amino]benzoate” has a molecular weight of 291.73 . Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the current resources.

Scientific Research Applications

Proteomics Research

“Methyl 4-[(5-chloro-2-hydroxybenzyl)amino]benzoate” is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in various experiments to understand protein behavior and interactions.

Organic Nonlinear Optical (NLO) Materials

While not directly related to “Methyl 4-[(5-chloro-2-hydroxybenzyl)amino]benzoate”, there is research on similar compounds for their potential as organic nonlinear optical (NLO) materials . NLO materials are used in many optoelectronic devices. The overlap of π-orbitals in acid molecules leads to delocalization of intermolecular charge distribution, which can result in high optical nonlinearity .

Synthesis of Other Compounds

“Methyl 4-[(5-chloro-2-hydroxybenzyl)amino]benzoate” could potentially be used as a starting material for the synthesis of other compounds. For example, a similar compound, “methyl 3-hydroxy-4-methoxybenzoate”, has been used in the synthesis of gefitinib , a drug used in cancer treatment.

properties

IUPAC Name

methyl 4-[(5-chloro-2-hydroxyphenyl)methylamino]benzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14ClNO3/c1-20-15(19)10-2-5-13(6-3-10)17-9-11-8-12(16)4-7-14(11)18/h2-8,17-18H,9H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CMVPPKFGLUSYRY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CC=C(C=C1)NCC2=C(C=CC(=C2)Cl)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H14ClNO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

291.73 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 4-[(5-chloro-2-hydroxybenzyl)amino]benzoate

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